Cas no 22687-16-7 (2-(tert-butylamino)acetonitrile)

• Product Name: 2-(tert-butylamino)acetonitrile
• CAS No: 22687-16-7
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD00960706
• CID: 3139961
• PubChem ID: 5238824
• Update Time: 2025-04-21

2-(tert-butylamino)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butylamino)acetonitrile
• SCHEMBL6058466
• AN-584/43307931
• EN300-82542
• 969-920-6
• AKOS000258681
• CS-0262425
• G28874
• DTXSID601275181
• t-butylaminoacetonitrile
• 2-[(1,1-Dimethylethyl)amino]acetonitrile
• 2-((1,1-Dimethylethyl)amino)acetonitrile
• 22687-16-7
• (tert-butylamino)acetonitrile

• MDL： MFCD00960706
• Inchi： 1S/C6H12N2/c1-6(2,3)8-5-4-7/h8H,5H2,1-3H3
• InChI Key： KOOCPROKRWKLJI-UHFFFAOYSA-N
• SMILES： N(CC#N)C(C)(C)C

Computed Properties

• Exact Mass: 112.100048391Da
• Monoisotopic Mass: 112.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.8Ų